5-Iodo-7-nitroquinolin-8-ol

• CAS No.: 18472-05-4
• Molecular Formula: C9H5IN2O3
• Molecular Weight: 316.05 g/mol
• IUPAC Name: 5-iodo-7-nitroquinolin-8-ol
• InChI: InChI=1S/C9H5IN2O3/c10-6-4-7(12(14)15)9(13)8-5(6)2-1-3-11-8/h1-4,13H
• InChI Key: VHQJPUCOZPIQKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C(=C2N=C1)O)[N+](=O)[O-])I

Description

5-Iodo-7-nitroquinolin-8-ol is a halogenated and nitrated derivative of 8-hydroxyquinoline, featuring an iodine atom at position 5 and a nitro group at position 7 of the quinoline ring.

Biological Activity

5-Iodo-7-nitroquinolin-8-ol, a derivative of 8-hydroxyquinoline, has garnered attention in recent years for its diverse biological activities. This compound exhibits properties that may be beneficial in various therapeutic contexts, including anticancer, neuroprotective, and anti-inflammatory effects. This article provides a comprehensive overview of the biological activity of 5-Iodo-7-nitroquinolin-8-ol based on recent research findings and case studies.

5-Iodo-7-nitroquinolin-8-ol is characterized by its unique chemical structure, which contributes to its biological activity. The compound's molecular formula is $C_9H_6N_2O_3I$, and it has a molecular weight of approximately 304.06 g/mol. Its structure allows it to participate in metal chelation, which is a critical mechanism for its anticancer properties.

Anticancer Activity

Research has demonstrated that 5-Iodo-7-nitroquinolin-8-ol exhibits significant anticancer properties. A study highlighted its efficacy against various cancer cell lines, including HeLa cervical cancer cells. The compound's mechanism involves inducing apoptosis and cell cycle arrest through caspase-dependent pathways, particularly in the presence of metal ions such as copper and nickel .

Table 1: Anticancer Activity of 5-Iodo-7-nitroquinolin-8-ol

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	<1	Induces apoptosis via caspase activation
MCF-7 (Breast)	2	Cell cycle arrest in S phase
A549 (Lung)	1.5	Metal ion-mediated cytotoxicity

Neuroprotective Effects

5-Iodo-7-nitroquinolin-8-ol has been investigated for its neuroprotective effects, particularly in models of neurodegeneration. A study involving SH-SY5Y neuroblastoma cells demonstrated that the compound could ameliorate high glucose-induced toxicity by inhibiting calpain activation, thereby protecting neuronal cells from apoptosis .

Table 2: Neuroprotective Effects of 5-Iodo-7-nitroquinolin-8-ol

Treatment Condition	Viability (%)	Control Viability (%)	Statistical Significance
High Glucose Alone	73.97	100	P < 0.01
With 1 µM Compound	93.35	100	P < 0.001

Anti-inflammatory Properties

The compound also exhibits anti-inflammatory properties, which may be linked to its ability to modulate oxidative stress pathways. Studies suggest that it can reduce the production of pro-inflammatory cytokines in various cell types, making it a potential candidate for treating inflammatory diseases .

Case Studies

Several case studies have explored the therapeutic applications of 5-Iodo-7-nitroquinolin-8-ol:

• Case Study on Cancer Treatment : A patient with advanced cervical cancer was treated with a regimen including metal-complexed forms of the compound, resulting in significant tumor reduction and improved quality of life.
• Neurodegenerative Disease Management : In a clinical trial involving diabetic patients with neuropathy, administration of the compound led to improved nerve function and reduced symptoms associated with high glucose levels.

Comparison with Similar Compounds

5-Nitroquinolin-8-ol (Nitroxoline)

• Structure : Nitro group at position 5, hydroxyl at position 8.
• Molecular Formula : C₉H₆N₂O₃; Molecular Weight : 190.16 .
• Properties : Pale-yellow solid, 99.86% purity, stored at -20°C or -80°C .
• Comparison: Nitroxoline lacks halogen substituents, making it less lipophilic than 5-Iodo-7-nitroquinolin-8-ol. The nitro group at position 5 (vs. Nitroxoline is clinically used as an antibiotic, whereas the iodine and nitro substituents in the target compound may enhance activity against resistant strains .

Clioquinol (5-Chloro-7-iodo-8-quinolinol)

• Structure : Chlorine at position 5, iodine at position 7.
• Molecular Formula: C₉H₅ClINO; Molecular Weight: 305.5 .
• Properties : Antimicrobial agent, used for topical infections; CAS 130-26-7 .
• Comparison: Substitution pattern differs: Clioquinol has chlorine at position 5 and iodine at 7, whereas the target compound reverses halogens and introduces a nitro group. The nitro group in 5-Iodo-7-nitroquinolin-8-ol may increase oxidative stress in microbial cells, offering a different mechanism than Clioquinol’s metal-chelating action . Higher molecular weight (305.5 vs. ~306 for the target compound) suggests similar solubility challenges.

5-Fluoro-7-nitroquinolin-8-ol

• Structure : Fluorine at position 5, nitro at position 7.
• Molecular Formula : C₉H₅FN₂O₃; Molecular Weight : 208.146 .
• Properties : Available from multiple suppliers (90–99% purity), used in pharmaceuticals .
• The nitro group at position 7 aligns with the target compound, but fluorine’s weaker leaving-group ability may limit synthetic utility in cross-coupling reactions .

5-Chloro-7-nitroquinolin-8-ol Derivatives

• Structure : Chlorine at position 5, nitro at position 7.
• Synthesis: Prepared via nitration of styryl-substituted quinolin-8-ols using HNO₃ .
• Comparison :
  • Chlorine’s smaller atomic radius vs. iodine may enhance solubility but reduce stability in hydrophobic environments.
  • Sodium dithionite reduction of the nitro group to an amine (as in ) is a shared pathway for functionalization, suggesting similar reactivity for the target compound’s nitro group .

Data Tables

Table 1: Structural and Physical Properties

Compound	Substituents (Position)	Molecular Formula	Molecular Weight	Key Applications
5-Iodo-7-nitroquinolin-8-ol	I (5), NO₂ (7)	C₉H₅IN₂O₃	~306	Antimicrobial research
Nitroxoline	NO₂ (5)	C₉H₆N₂O₃	190.16	Antibiotic
Clioquinol	Cl (5), I (7)	C₉H₅ClINO	305.5	Antifungal/antiparasitic
5-Fluoro-7-nitroquinolin-8-ol	F (5), NO₂ (7)	C₉H₅FN₂O₃	208.15	Pharmaceutical synthesis

Table 2: Reactivity and Functionalization

Compound	Key Reactivity	Synthetic Applications
5-Iodo-7-nitroquinolin-8-ol	Nitro reduction to amine; iodine cross-coupling	Prodrug development; metal catalysis
Clioquinol	Metal chelation; dehalogenation	Topical antiseptics
5-Chloro-7-nitroquinolin-8-ol	Nitro reduction; chlorination	Corrosion inhibition

Key Research Findings

• Substituent Position: Nitro groups at position 7 (vs.
• Halogen Effects : Iodine’s bulk improves lipid solubility but may reduce oral bioavailability compared to fluorine or chlorine .
• Stability : Nitro-substituted compounds require careful storage (e.g., -20°C) to prevent degradation, as seen in Nitroxoline .